Cas no 685109-28-8 (2-{6-Oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylsulfanyl}acetic acid)

• Product Name: 2-{6-Oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylsulfanyl}acetic acid
• CAS No: 685109-28-8
• MDL: MFCD03617628
• CID: 4656965
• Update Time: 2025-10-31

2-{6-Oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-([6-OXO-1-PHENYL-4-(TRIFLUOROMETHYL)-1,6-DIHYDRO-2-PYRIMIDINYL]SULFANYL)ACETIC ACID
• Acetic acid, 2-[[1,6-dihydro-6-oxo-1-phenyl-4-(trifluoromethyl)-2-pyrimidinyl]thio]-
• 2-{6-Oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylsulfanyl}acetic acid

• MDL： MFCD03617628

Additional information on 2-{6-Oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylsulfanyl}acetic acid

Recent Advances in the Study of 2-{6-Oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylsulfanyl}acetic acid (CAS: 685109-28-8)

The compound 2-{6-Oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylsulfanyl}acetic acid (CAS: 685109-28-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyrimidine derivatives, which are known for their diverse pharmacological properties. The presence of the trifluoromethyl group and the sulfanylacetic acid moiety in its structure has been shown to enhance its reactivity and biological activity, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and confirm its purity and stability under various conditions.

In vitro studies have demonstrated that 2-{6-Oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylsulfanyl}acetic acid exhibits notable inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and proliferative pathways. For instance, recent findings suggest that the compound can modulate the activity of cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are critical targets in the treatment of inflammatory diseases and certain cancers. These findings underscore the compound's potential as a lead structure for the development of new anti-inflammatory and anti-proliferative agents.

Further investigations into the compound's mechanism of action have revealed its ability to interact with key cellular signaling pathways, including the NF-κB and MAPK pathways. These interactions contribute to its observed effects on cell proliferation and apoptosis, as demonstrated in various cancer cell lines. Additionally, the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, have been evaluated in preclinical models, providing valuable insights for future drug development efforts.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to enhance its selectivity and reduce potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore the compound's full therapeutic potential and accelerate its translation into clinical applications.

In conclusion, 2-{6-Oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylsulfanyl}acetic acid (CAS: 685109-28-8) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research in the field of medicinal chemistry. Future studies will likely focus on further elucidating its mechanisms of action and exploring its potential in combination therapies for complex diseases.